2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide

• IUPAC Name: 2-chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide
• InChI: InChI=1S/C15H15Cl2N3O/c1-10(16)15(21)20(2)14(13-9-18-7-8-19-13)11-3-5-12(17)6-4-11/h3-10,14H,1-2H3
• InChI Key: AIOKMJKRSYFHCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C(C1=CC=C(C=C1)Cl)C2=NC=CN=C2)Cl
• Molecular Formula: C15H15Cl2N3O
• Molecular Weight: 324.2 g/mol

Description

2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. It was first synthesized in the late 1990s and has since been extensively studied for its potential therapeutic applications in various diseases and disorders.

Mechanism of Action

2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide acts as a selective antagonist of the CRF1 receptor, which is involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. The HPA axis plays a crucial role in the body's response to stress, and dysregulation of this system has been implicated in various diseases and disorders.
Biochemical and Physiological Effects
2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide has been shown to reduce the behavioral and physiological responses to stress in animal models. It has also been shown to have anxiolytic and antidepressant effects in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in lab experiments is its high selectivity for the CRF1 receptor, which allows for more precise and targeted studies. However, one limitation is that its effects may vary depending on the species and strain of animal used in the study.

Future Directions

1. Further studies are needed to investigate the potential therapeutic applications of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in humans, particularly in anxiety disorders and depression.
2. Studies should be conducted to examine the long-term effects of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide on the HPA axis and other physiological systems.
3. The use of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in combination with other drugs or therapies should be explored to enhance its therapeutic potential.
4. Further research is needed to elucidate the molecular mechanisms underlying the effects of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide on the CRF1 receptor.
5. Studies should be conducted to investigate the potential role of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in the treatment of addiction and stress-related disorders.
In conclusion, 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide is a selective antagonist of the CRF1 receptor that has been extensively studied for its potential therapeutic applications in various diseases and disorders. Its high selectivity and specificity make it a valuable tool for scientific research, and further studies are needed to fully understand its potential therapeutic benefits.

Synthesis Methods

The synthesis of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide involves the reaction of 2-chloro-N-methyl-N-[(4-nitrophenyl) methyl] propanamide with 4-chloropyrazine in the presence of a reducing agent such as palladium on carbon. The resulting product is then purified through column chromatography to obtain 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in its pure form.

Scientific Research Applications

2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide has been widely used in scientific research to study the role of the CRF1 receptor in various physiological and pathological conditions. It has been shown to have potential therapeutic applications in anxiety disorders, depression, addiction, and stress-related disorders.